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Compound of Interest

Compound Name: 2-Bromo-3-methylpyrazine

Cat. No.: B037793

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the safe handling, storage, and disposal of
2-Bromo-3-methylpyrazine (CAS No. 120984-76-1). As a Senior Application Scientist, the
following protocols and notes are designed to synthesize technical data with practical, field-
proven safety strategies, ensuring both personal safety and regulatory compliance. The
causality behind each recommendation is explained to foster a deep-rooted culture of safety.

Compound Profile and Hazard Analysis

2-Bromo-3-methylpyrazine is a halogenated heterocyclic organic compound. Its value in
synthesis is contrasted by its potential hazards, which must be rigorously managed. A thorough
understanding of its properties is the foundation of safe laboratory practice.

Table 1: Chemical and Physical Properties of 2-Bromo-3-methylpyrazine
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Property Value Source
CAS Number 120984-76-1 [1][2]
Molecular Formula CsHsBrN2

Molecular Weight 173.01 g/mol [1]
Appearance Solid, Semi-Solid, or Liquid

Boiling Point 194.8 °C at 760 mmHg

| Storage Temperature| 2-8°C, Inert Atmosphere | |

The primary hazards associated with 2-Bromo-3-methylpyrazine are outlined by the Globally
Harmonized System (GHS) classifications. These classifications are not merely labels; they are
indicators of specific, predictable biological and chemical effects that dictate our handling
procedures.

Table 2: GHS Hazard Classification for 2-Bromo-3-methylpyrazine

Hazard . .
Hazard Class Category Signal Word Pictogram
Statement
Acute Toxicity, H302: Harmful .
4 . Warning GHSO07
Oral if swallowed

Skin
) o H315: Causes )
Corrosion/Irritatio 2 o Warning GHSO07
skin irritation
n

H319: Causes

Serious Eye ] )
o 2A serious eye Warning GHSO07
Damage/Irritation L
irritation
» H335: May
Specific Target ) ]
o 3 cause respiratory  Warning GHSO07
Organ Toxicity o
irritation

(Source:)

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/DTXSID70499048
https://en.chemfish.co.jp/index.php?id=15826
https://pubchem.ncbi.nlm.nih.gov/compound/DTXSID70499048
https://www.benchchem.com/product/b037793?utm_src=pdf-body
https://www.benchchem.com/product/b037793?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Expert Insight: The presence of a bromine atom on the pyrazine ring increases the compound's
reactivity and toxicological potential compared to its non-halogenated parent structure. The
nitrogen atoms in the ring can act as proton acceptors, and the molecule can participate in
various reactions, but it is the halogen that necessitates the most stringent disposal protocols.

Laboratory Handling Protocols

Adherence to a multi-layered safety approach—encompassing engineering controls,
administrative controls, and personal protective equipment (PPE)—is mandatory. These
protocols are designed as a self-validating system to minimize exposure and prevent accidents.

Engineering Controls: The First Line of Defense

The primary objective is to contain the chemical at its source.

e Chemical Fume Hood: All manipulations of 2-Bromo-3-methylpyrazine, including weighing,
aliquoting, and reaction setup, must be performed inside a certified chemical fume hood.[3]
[4][5] This is non-negotiable. The hood contains vapors, which can cause respiratory
irritation, and protects the user from splashes.

» Ventilation: Ensure the laboratory has adequate general ventilation to dilute any fugitive
emissions.

o Accessible Safety Equipment: An operational eyewash station and safety shower must be
located within a 10-second travel distance from the workstation.[6]

Administrative Controls & Safe Work Practices

These are the procedures and policies that reduce the risk of exposure.

o Chemical Hygiene Plan (CHP): All work must be conducted under the umbrella of a written
Chemical Hygiene Plan (CHP) as mandated by OSHA's Laboratory Standard (29 CFR
1910.1450).[7][8][9] This plan should include specific Standard Operating Procedures
(SOPs) for handling halogenated compounds.

» Restricted Access: Clearly demarcate areas where 2-Bromo-3-methylpyrazine is being
handled and restrict access to authorized personnel only.
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» Labeling: All containers, including reaction vessels and waste, must be clearly labeled with
the full chemical name, "Hazardous Waste," and appropriate hazard pictograms.[3]

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected based on the specific hazards of the

compound.

Table 3: Recommended PPE for Handling 2-Bromo-3-methylpyrazine

Body Part PPE Specification Rationale and Causality

Provides protection
against incidental
Nitrile gloves (minimum 4 splashes and skin

Hands o . .

mil thickness) irritation. Double-gloving
is recommended for
extended procedures.
Protects against splashes that

ANSI Z87.1-rated safety can cause serious eye

Eyes glasses with side shields or irritation.[10] Goggles are
chemical splash goggles required if there is a significant
splash risk.
Protects skin from
Body Flame-resistant laboratory coat  contamination and clothing

from spills.[5]

| Respiratory | Not required if used in a fume hood | A NIOSH-approved respirator with an
organic vapor cartridge may be necessary if engineering controls fail or for large-scale spill

cleanup. |

Experimental Workflow: From Storage to Use

The following diagram illustrates the standard workflow for safely incorporating 2-Bromo-3-
methylpyrazine into an experimental protocol.

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://pdf.benchchem.com/1410/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b037793?utm_src=pdf-body
http://angenechemical.com/sds/91225-51-3.pdf
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://www.benchchem.com/product/b037793?utm_src=pdf-body
https://www.benchchem.com/product/b037793?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation Phase

(1. Review SDS and SOPS)

A

2. Don Required PPE
(Gloves, Goggles, Lab Coat)

(3. Verify Fume Hood Operation)
N J

Handling Phase (Inside Fume Hood)

A

4. Retrieve Compound from 5. Allow to Equilibrate t
2-8°C Storage Room Temperature

ﬂ G Weigh/Aliquot Required Amouna (7 Securely Cap Primary ContaineD

Post-Handling Phase

8. Return Primary Container
to Storage

(9. Decontaminate Work Surface)

A

10. Segregate & Dispose of
Contaminated PPE

'

(11. Wash Hands Thoroughl)a
. J

Click to download full resolution via product page

Caption: Standard protocol workflow for handling 2-Bromo-3-methylpyrazine.
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Emergency Procedures

Preparedness is key to mitigating the impact of an incident.

Spill Response

The response to a spill should be swift, methodical, and dictated by the scale of the release.
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Spill Occurs
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Caption: Decision workflow for responding to a 2-Bromo-3-methylpyrazine spill.
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Exposure Response

o Skin Contact: Immediately flush the affected skin with copious amounts of soap and water for
at least 15 minutes.[10][11] Remove contaminated clothing. Seek medical attention if
irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[10][11] Remove contact lenses if present
and easy to do.[10][11] Seek immediate medical attention.

 Inhalation: Move the person to fresh air.[10] If not breathing, give artificial respiration. Seek
immediate medical attention.

e Ingestion: Do NOT induce vomiting.[11] Rinse mouth with water and seek immediate medical
attention.[10][11]

Waste Management & Disposal

Proper disposal is a critical final step governed by federal and local regulations. Halogenated
organic compounds cannot be disposed of down the drain or in regular trash.[5]

The Principle of Segregation

Causality: Halogenated waste streams must be segregated from non-halogenated waste.[3]
[12][13] This is because the combustion of brominated compounds can produce hydrobromic
acid (HBr) and other corrosive or toxic byproducts.[14][15] Disposal facilities require
segregated streams to use specific incinerators with "scrubbers” that can neutralize these
acidic gases, preventing their release into the atmosphere. Mixing waste streams increases
disposal costs and environmental risk.

Disposal Protocol

o Designate a Waste Container: Use a clearly labeled, sealable container specifically for
"Halogenated Organic Waste".[3][13]

e Collect All Waste: This includes any unreacted 2-Bromo-3-methylpyrazine, contaminated
solvents (rinsates), and solid materials (e.g., used absorbent from a spill cleanup).[3]
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e Maintain a Log: Keep an accurate log of the contents being added to the waste container.

o Storage: Store the sealed waste container in a designated Satellite Accumulation Area (SAA)
within the laboratory, away from incompatible materials.[12] Ensure it is in secondary
containment to prevent spills.

» Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office
to arrange for the pickup and disposal of the hazardous waste.[3]

Regulatory Context: The disposal of this waste falls under the Resource Conservation and
Recovery Act (RCRA) regulations enforced by the U.S. Environmental Protection Agency
(EPA).[16][17] While 2-Bromo-3-methylpyrazine itself may not be explicitly listed with a
specific waste code, it falls into the category of halogenated organic waste and must be
managed as hazardous.[13][18] For example, wastes from the production of other
organobromine chemicals have been assigned specific EPA hazardous waste codes (e.g.,
K131, K132, K136 for wastes related to methyl bromide and ethylene dibromide production).
[19]

By adhering to these detailed protocols, researchers can effectively manage the risks
associated with 2-Bromo-3-methylpyrazine, ensuring a safe laboratory environment and
safeguarding the broader ecosystem.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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